Cas no 303185-87-7 (2,7-Naphthalenediol, 1,2,3,4-tetrahydro-)

• Product Name: 2,7-Naphthalenediol, 1,2,3,4-tetrahydro-
• CAS No: 303185-87-7
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 3933704
• PubChem ID: 10176275
• Update Time: 2025-05-26

2,7-Naphthalenediol, 1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenediol, 1,2,3,4-tetrahydro-
• 1,2,3,4-tetrahydronaphthalene-2,7-diol
• SCHEMBL2564622
• 1,2,3,4-Tetrahydro-2,7-naphthalenediol
• G76314
• EN300-7909889
• Z1513811314
• 303185-87-7

• Inchi： 1S/C10H12O2/c11-9-3-1-7-2-4-10(12)6-8(7)5-9/h1,3,5,10-12H,2,4,6H2
• InChI Key： SDIDZOWKHWAPAO-UHFFFAOYSA-N
• SMILES： OC1CC2C=C(C=CC=2CC1)O

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 2,7-Naphthalenediol, 1,2,3,4-tetrahydro-

2,7-Naphthalenediol, 1,2,3,4-tetrahydro- (CAS No. 303185-87-7): A Comprehensive Guide to Its Properties and Applications

2,7-Naphthalenediol, 1,2,3,4-tetrahydro- (CAS No. 303185-87-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, material science, and chemical synthesis. This compound, often referred to by its systematic name, belongs to the class of naphthalene derivatives, which are known for their versatile applications. The tetrahydro modification of the naphthalene ring structure enhances its stability and reactivity, making it a valuable intermediate in various industrial processes.

One of the key reasons for the growing interest in 2,7-Naphthalenediol, 1,2,3,4-tetrahydro- is its potential role in the development of advanced materials. Researchers are exploring its use in organic electronics, such as OLEDs (Organic Light-Emitting Diodes) and photovoltaic cells, due to its unique electronic properties. The compound's ability to form stable π-conjugated systems makes it a promising candidate for next-generation energy-efficient technologies.

In the pharmaceutical industry, 2,7-Naphthalenediol, 1,2,3,4-tetrahydro- is being investigated for its potential bioactive properties. Recent studies suggest that it may serve as a precursor for the synthesis of drug molecules targeting inflammatory diseases and oxidative stress-related conditions. Its structural similarity to other naphthalene-based therapeutics has sparked curiosity among medicinal chemists, who are keen to unlock its full potential.

From an environmental perspective, the compound's biodegradability and low toxicity profile make it an attractive alternative to traditional synthetic intermediates. As industries shift toward green chemistry practices, 2,7-Naphthalenediol, 1,2,3,4-tetrahydro- aligns well with the demand for sustainable chemical solutions. Its synthesis can often be optimized to minimize waste and reduce energy consumption, further enhancing its appeal.

For those searching for high-purity 2,7-Naphthalenediol, 1,2,3,4-tetrahydro-, it is essential to consider factors such as storage conditions and handling protocols. The compound is typically supplied as a fine powder or crystalline solid, requiring protection from moisture and light to maintain its integrity. Proper analytical techniques, including HPLC and NMR spectroscopy, are recommended for quality control.

The future of 2,7-Naphthalenediol, 1,2,3,4-tetrahydro- looks promising, with ongoing research exploring its applications in nanotechnology and catalysis. As scientists continue to uncover its hidden potential, this compound is poised to play a pivotal role in advancing cutting-edge technologies and scientific breakthroughs. Whether you're a researcher, manufacturer, or enthusiast, staying updated on the latest developments surrounding this compound is crucial for leveraging its full capabilities.